3-Amino-3-[5-bromo-3-(trifluoromethyl)phenyl]propanenitrile

• Molecular Formula: C10H8BrF3N2
• Molecular Weight: 293.08 g/mol
• IUPAC Name: 3-amino-3-[3-bromo-5-(trifluoromethyl)phenyl]propanenitrile
• InChI: InChI=1S/C10H8BrF3N2/c11-8-4-6(9(16)1-2-15)3-7(5-8)10(12,13)14/h3-5,9H,1,16H2
• InChI Key: FPFLFWMFJQAXHR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)Br)C(CC#N)N

Description

3-Amino-3-[5-bromo-3-(trifluoromethyl)phenyl]propanenitrile is an organic compound with the molecular formula C10H8BrF3N2 and a molecular weight of 293.08 g/mol . This compound is characterized by the presence of an amino group, a bromine atom, and a trifluoromethyl group attached to a phenyl ring, along with a nitrile group on a propanenitrile chain.

Preparation Methods

The synthesis of 3-Amino-3-[5-bromo-3-(trifluoromethyl)phenyl]propanenitrile typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 5-bromo-3-(trifluoromethyl)benzene and acrylonitrile.

Reaction Conditions:

Industrial Production: Industrial production methods may involve the use of catalysts and optimized reaction conditions to enhance yield and purity.

Chemical Reactions Analysis

3-Amino-3-[5-bromo-3-(trifluoromethyl)phenyl]propanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the reduction of the nitrile group to an amine.

Substitution: The bromine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-Amino-3-[5-bromo-3-(trifluoromethyl)phenyl]propanenitrile has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: It serves as an intermediate in the development of drugs targeting specific molecular pathways.

Industry: The compound is utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-Amino-3-[5-bromo-3-(trifluoromethyl)phenyl]propanenitrile involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins involved in biological processes.

Pathways: It can modulate signaling pathways, leading to changes in cellular functions and responses.

Comparison with Similar Compounds

3-Amino-3-[5-bromo-3-(trifluoromethyl)phenyl]propanenitrile can be compared with similar compounds such as:

3-Amino-5-bromobenzotrifluoride: This compound shares the bromine and trifluoromethyl groups but lacks the nitrile group, making it less versatile in certain reactions.

3-Bromo-5-(trifluoromethyl)phenol: This compound has a hydroxyl group instead of an amino group, leading to different chemical reactivity and applications.